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Compound of Interest

Compound Name: Ferric HEDTA

Cat. No.: B101393 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting information for addressing iron deficiency in plants using Ferric
HEDTA.

Frequently Asked Questions (FAQs)
1. How can I visually identify iron deficiency in my plants?

Iron deficiency, also known as iron chlorosis, typically first appears on the newest or youngest

leaves.[1][2] The most common symptom is interveinal chlorosis, where the veins of the leaves

remain green while the tissue between them turns yellow.[1][3][4][5] In severe cases, the entire

leaf may turn pale yellow or even white, and you may observe stunted growth, leaf distortion, or

curling.[3][4][5] As the deficiency progresses, brown spots can appear, and the leaves may

eventually die.[1]

2. What is Ferric HEDTA, and why is it used to treat iron deficiency?

Ferric HEDTA is a chelated iron compound.[1][6][7] The chelating agent, HEDTA

(hydroxyethylethylenediaminetriacetic acid), protects the iron ion, keeping it soluble and

available for plant uptake across a wider pH range than unchelated iron.[5][6][8] This is crucial

because in alkaline or high pH soils, iron can become "locked up" and unavailable to plants.[9]

3. At what pH is Ferric HEDTA most effective?
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Ferric HEDTA is moderately stable in acidic to neutral conditions, typically within a pH range of

4.8 to 6.7.[10] While it offers good stability in the pH range of most soils, its effectiveness

decreases in highly alkaline conditions (pH above 7.5).[6][10] For soils with a pH above 7.5, a

more stable chelate like Fe-EDDHA is recommended.[2][11]

4. Can Ferric HEDTA be applied to all types of plants?

Ferric HEDTA is recommended for a wide range of crops, including field crops, vegetables,

trees, and ornamentals.[7] However, crop sensitivity can vary.[4] It is always advisable to

conduct a small test on a few plants to check for any adverse effects before treating the entire

crop.[4]

5. Can Ferric HEDTA be toxic to plants?

Yes, at high concentrations, Ferric HEDTA can cause phytotoxicity.[12][13][14] Symptoms of

toxicity can include marginal necrosis (browning of leaf edges), necrotic spotting, and cupping

of the leaves.[10] It is crucial to follow the recommended application rates to avoid damaging

the plants. Research conducted on Ferric HEDTA as an herbicide (under the trade name

Fiesta) showed that while some ornamental plants had no injury at standard rates, others

showed significant phytotoxicity even at the lowest tested rates.[12][13][14][15][16]

6. Can I mix Ferric HEDTA with other fertilizers or pesticides?

Ferric HEDTA is generally compatible with many liquid fertilizers, including those containing

orthophosphates, and some pesticides.[1][7] However, it is always recommended to perform a

jar test to check for compatibility before tank mixing different products.[4][7]

Data Presentation
Table 1: Recommended Application Rates for Ferric HEDTA (4.5% Fe Solution)
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Application Method Crop Type
Recommended
Rate per Acre

Notes

Soil Application
Field & Row Crops,

Vegetables
1 - 2 quarts

Apply at planting, as a

side-dress, or knifed

in pre-plant.

Tree & Bramble Fruits,

Nut Trees
1 - 2 quarts

Apply in a band or

broadcast.

Foliar Application
Field & Row Crops,

Vegetables
1 - 3 pints

Ensure thorough

coverage of foliage.

Tree & Bramble Fruits,

Nut Trees

1 pint per 100 gallons

of water

Spray to the point of

runoff.

Source: Adapted from product information for 4.5% Iron HEDTA solutions.[7] Optimal rates may

vary based on soil tests, tissue analysis, and local conditions.[4]

Table 2: pH Stability of Common Iron Chelates

Chelate Effective pH Range

Fe-EDTA 1.5 - 6.5[2][17]

Fe-HEDTA 4.8 - 6.7[10]

Fe-DTPA up to 7.5[11]

Fe-EDDHA up to 9.0[11]

This table provides a general guide. The stability of chelates can be influenced by other factors

in the soil or nutrient solution.

Experimental Protocols
Protocol for Correcting Iron Chlorosis using Foliar Application of Ferric HEDTA

Objective: To determine the efficacy of foliar-applied Ferric HEDTA in correcting iron deficiency

symptoms in a target plant species.
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Materials:

Ferric HEDTA solution (e.g., 4.5% Fe)

Plants exhibiting symptoms of iron deficiency

Control plants of the same species and age

Distilled water

Spray bottles

pH meter

Graduated cylinders and beakers

Personal Protective Equipment (gloves, safety glasses)

Methodology:

Preparation of Treatment Solutions:

Prepare a stock solution of Ferric HEDTA according to the manufacturer's instructions.

Create a series of dilutions to test different concentrations. For example, based on a 1 pint

per 100 gallons recommendation, this would be approximately 1.25 ml per gallon. It is

advisable to test a range around the recommended rate (e.g., 0.5x, 1x, 2x the

recommended concentration).

Prepare a control solution of distilled water.

Measure and record the pH of each solution.

Plant Selection and Grouping:

Select a homogenous group of plants showing clear signs of interveinal chlorosis on new

leaves.
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Randomly assign plants to different treatment groups, including a control group. Ensure

each group has a sufficient number of replicates (e.g., 5-10 plants per group).

Application:

Label each plant according to its treatment group.

In the early morning or late evening to avoid rapid drying and potential leaf burn,

thoroughly spray the foliage of each plant with its assigned solution until the leaves are

wet.[18]

Ensure the undersides of the leaves are also covered.

Keep the control group separate to avoid cross-contamination.

Data Collection and Observation:

Visually assess the plants at regular intervals (e.g., 3, 7, 14, and 21 days after application).

Use a rating scale to quantify the degree of chlorosis (e.g., 1 = severe chlorosis, 5 =

healthy green leaves).

Photograph the plants at each observation point to document changes.

Note any signs of phytotoxicity, such as leaf burn, necrosis, or distortion.

Analysis:

Compare the chlorosis ratings between the different treatment groups and the control

group over time.

Determine the optimal concentration of Ferric HEDTA for correcting iron deficiency

without causing phytotoxicity.

Mandatory Visualizations
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Observe Plant Symptoms

Is new growth yellow with
green veins (interveinal chlorosis)?

Likely not iron deficiency.
Consider other nutrient issues

or diseases.

No

Check Soil/Media pH

Yes

pH > 7.0?

pH < 7.0?

Consider more stable chelate
(e.g., Fe-EDDHA)

Yes

Apply Ferric HEDTA

Yes

Monitor Plant Response

Symptoms improve? Check for Phytotoxicity
(leaf burn, spotting)

Re-evaluate: check for other
stressors, re-test pH, consider

application method.

No

Issue Resolved

Yes

Reduce application rate
or frequency

Yes

Continue monitoring

No
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Root Cell

Ferric HEDTA
in Soil/Solution

Fe³⁺ released
from HEDTA

HEDTA acts
as carrier

Root Surface

Fe²⁺ (Ferrous Iron) Translocation
(Xylem)

Uptake into plant Leaves Chlorophyll SynthesisFe³⁺ → Fe²⁺
(Reduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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